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Compound Name: Neosenkirkine

Cat. No.: B1237278

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neosenkirkine is a naturally occurring pyrrolizidine alkaloid (PA) belonging to the otonecine-
type subclass. These compounds are notorious for their hepatotoxicity, which has significant
implications for human and animal health due to the contamination of foodstuffs and herbal
medicines. This technical guide provides a comprehensive overview of the discovery, history,
and chemical biology of neosenkirkine, with a focus on its isolation, structural elucidation, and
mechanism of toxicity. The information is presented to serve as a foundational resource for
researchers in natural product chemistry, toxicology, and drug development.

Discovery and History

The history of neosenkirkine is closely intertwined with that of its more widely known analog,
senkirkine. Initial investigations into the alkaloidal content of various plant species, particularly
within the genus Senecio (family Asteraceae), led to the isolation and characterization of
numerous pyrrolizidine alkaloids.

Neosenkirkine was first reported as a novel pyrrolizidine alkaloid in the early 1980s. A pivotal
study published in 1982 detailed the isolation of neosenkirkine alongside senkirkine from
Senecio pierotii. This report notably mentioned that this was the "second occasion in which
neosenkirkine has been found in nature,” suggesting an even earlier, though less cited,
discovery.
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Subsequent research in 1988 further solidified the understanding of neosenkirkine's natural
occurrence. A detailed investigation of the complex alkaloid mixture from Senecio anonymus
led to the isolation of ten different pyrrolizidine alkaloids, including neosenkirkine.[1] This
study was instrumental in providing a more comprehensive chemical profile of the plant and
firmly establishing neosenkirkine's presence within this genus.

Physicochemical Properties

The structural and physical properties of neosenkirkine have been determined through
various analytical techniques, including mass spectrometry, NMR spectroscopy, and X-ray
crystallography. These data are essential for its identification and characterization in complex

mixtures.
Property Value Source
Molecular Formula C19H27NOe [1]
Molecular Weight 365.42 g/mol [1]
Melting Point 216 °C
Optical Rotation +26.8° (in Chloroform)
CAS Number 57194-70-4

Experimental Protocols
Isolation of Neosenkirkine from Senecio pierotii

The following protocol is based on the methodology described for the isolation of
neosenkirkine from the roots and aerial parts of Senecio pierotii.

1. Extraction:

e The dried and powdered plant material (roots or aerial parts) is subjected to extraction with
methanol (MeOH).

o The resulting methanol extract is concentrated under reduced pressure.
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2. Acid-Base Extraction:
e The concentrated extract is acidified with 0.5N sulfuric acid (H2S0Oa).
e The acidic solution is washed with diethyl ether (Et20) to remove non-alkaloidal components.

e The acidic agueous phase is then made alkaline with ammonia (NHs) to a pH of
approximately 9-10.

o The alkaline solution is extracted with chloroform (CHCIs) to partition the free alkaloid bases
into the organic layer.

3. Purification:

e The chloroform extract is concentrated to yield a crude alkaloidal mixture.

e This mixture is subjected to column chromatography over aluminum oxide.

e Fractions containing a mixture of neosenkirkine and senkirkine are collected.

o Final separation of neosenkirkine from senkirkine is achieved using high-performance liquid
chromatography (HPLC).

Bioactivation Pathway of Neosenkirkine

Synthesis

To date, a dedicated total synthesis of neosenkirkine has not been extensively reported in the
literature. The chemical synthesis of pyrrolizidine alkaloids is a complex challenge due to the
stereochemical complexity of the necine base and the macrocyclic ester linkage. However,
general strategies for the synthesis of the pyrrolizidine core and the necic acid moieties have
been developed. These methodologies could potentially be adapted for the total synthesis of
neosenkirkine. Further research in this area would be valuable for providing access to larger
guantities of pure neosenkirkine for toxicological and pharmacological studies.

Conclusion
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Neosenkirkine is a significant member of the otonecine-type pyrrolizidine alkaloids,
contributing to the toxic profile of various Senecio species. While its discovery and isolation
have been documented, further research is needed to fully elucidate its historical discovery and
to develop a total synthesis. A thorough understanding of its bioactivation pathway is crucial for
assessing the risks it poses to human and animal health and for developing strategies to
mitigate its toxic effects. This guide serves as a foundational repository of technical information
to aid researchers in these ongoing efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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